Cas no 921782-22-1 (3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide structure
921782-22-1 structure
Product Name:3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
CAS No:921782-22-1
MF:C26H26N4O3
MW:442.509645938873
CID:6572052
Update Time:2025-10-29

3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
    • 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 3,5-dihydro-3-oxo-2-phenyl-N-(2-phenylethyl)-5-[(tetrahydro-2-furanyl)methyl]-
    • Inchi: 1S/C26H26N4O3/c31-25(27-14-13-19-8-3-1-4-9-19)22-17-29(16-21-12-7-15-33-21)18-23-24(22)28-30(26(23)32)20-10-5-2-6-11-20/h1-6,8-11,17-18,21H,7,12-16H2,(H,27,31)
    • InChI Key: DIIOZIOZUXUOTQ-UHFFFAOYSA-N
    • SMILES: C1N(CC2CCCO2)C=C(C(NCCC2=CC=CC=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • pka: 12.24±0.20(Predicted)

3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Pricemore >>

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Additional information on 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Recent Advances in the Study of 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide (CAS: 921782-22-1)

The compound 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide (CAS: 921782-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex pyrazolopyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to interact with specific protein targets involved in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have revealed that the oxolan-2-ylmethyl and phenylethyl groups play a critical role in enhancing the compound's binding affinity and selectivity. These insights have paved the way for the development of derivatives with improved pharmacokinetic properties and reduced off-target effects.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have enabled more efficient and scalable production of 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide. Novel catalytic methods and green chemistry approaches have been employed to reduce the environmental impact of its synthesis while maintaining high yields and purity. These developments are crucial for facilitating further preclinical and clinical studies.

Furthermore, recent in vivo studies have demonstrated the compound's favorable safety profile and bioavailability. Animal models have shown that it can effectively penetrate biological barriers and achieve therapeutic concentrations in target tissues. These findings underscore its potential as a lead candidate for the treatment of conditions such as chronic inflammation and certain types of cancer.

In conclusion, the latest research on 3-oxo-5-(oxolan-2-yl)methyl-2-phenyl-N-(2-phenylethyl)-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide (CAS: 921782-22-1) highlights its multifaceted potential in drug discovery and development. Ongoing studies are expected to further refine its therapeutic applications and explore its utility in combination therapies. The compound's unique chemical structure and biological activity make it a valuable subject of investigation for researchers in the chemical biology and pharmaceutical fields.

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